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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-4

Cat. No.: B12366675

A Comparative Guide to Pyruvate Carboxylase
Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of known inhibitors of Pyruvate Carboxylase (PC),
a crucial enzyme in intermediary metabolism. While the specific compound "Pyruvate
Carboxylase-IN-4" could not be identified in publicly available literature, this document details
the inhibitory effects of several well-characterized alternative compounds. The information
presented herein is intended to support research and development efforts targeting PC for
various therapeutic applications.

Pyruvate carboxylase catalyzes the vital anaplerotic reaction of converting pyruvate to
oxaloacetate, which is essential for replenishing intermediates of the TCA cycle and for
gluconeogenesis.[1][2] Given its central role, the inhibition of PC is a significant area of interest
for studying and potentially treating metabolic diseases and cancer.

Comparative Inhibitory Activity

The following table summarizes the quantitative data for a selection of Pyruvate Carboxylase
inhibitors. These compounds exhibit different mechanisms and potencies of inhibition.
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Inhibitor

Type of Inhibition

Quantitative Data

Organism/Enzyme
Source

Oxamate

Non-competitive with

respect to pyruvate[3]

K_i_=1.6 mM[3]

Chicken Liver PCJ[3]

Uncompetitive with

respect to pyruvate

K_D_=1.45 mM[3]

Not specified

L-Aspartate

Allosteric feedback

Binds cooperatively;

competitive with

Yeast and Rhizobium

inhibitor[2][3] respect to acetyl- etli PC[4][5]
CoA[4]
Competitive with
respect to pyruvate; IC_50=4.3+1.5pM; -
Compound 8v ) ] ] Not specified
Mixed-type with K_i_=0.74 uM[6]
respect to ATP[6]
N IC_ 50 _=3.0%x1.0 N
Compound 8u Not specified Not specified
HM[E]
) ApparentK_i =3 ) )
o-Ketoglutarate Allosteric Chicken Liver PC[3]
mM[3]
] ) Bacillus
o Reversible Apparent K i =173 )
Chlorothricin - stearothermophilus
competitive UM[3]

PC[3]

Non-competitive with
respect to MgATP and

pyruvate

IC_50_=0.12t0 0.50
mM[3]

Various sources|[3]

Phosphonoacetate

Non-competitive with

respect to MgATP

K_i_=0.5 mM[3]

Sheep Kidney PC[3]

Competitive with

respect to MgATP

Ki =78+18
mM[3]

E. coli biotin

carboxylase[3]

Compound 8v: 2-hydroxy-3-(quinoline-2-yl)propenoic acid[6] Compound 8u: 3,3-(1,4-

phenylene)bis[2-hydroxy-2-propenoic acid][6]
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Signaling Pathway: Role of Pyruvate Carboxylase in
Gluconeogenesis

Pyruvate Carboxylase plays a critical first step in gluconeogenesis, the metabolic pathway that
results in the generation of glucose from non-carbohydrate carbon substrates. The diagram
below illustrates the central position of PC in this pathway within the mitochondrion.
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Prepare Inhibitor Stock Solutions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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